Cas no 1283851-78-4 (1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol)
1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethan-1-ol
- 1283851-78-4
- 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol
-
- Inchi: 1S/C14H17F3O/c15-14(16,17)13(18)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10,13,18H,1-5H2
- InChI Key: QLNZBAWJMPOCNM-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1)C1CCCCC1)O)(F)F
Computed Properties
- Exact Mass: 258.123
- Monoisotopic Mass: 258.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 4.7
1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D557318-1g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 1g |
$645 | 2024-05-25 | |
| eNovation Chemicals LLC | D557318-2g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 2g |
$1095 | 2024-05-25 | |
| eNovation Chemicals LLC | D557318-5g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 5g |
$2215 | 2024-05-25 | |
| eNovation Chemicals LLC | D557318-1g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 1g |
$645 | 2025-02-25 | |
| eNovation Chemicals LLC | D557318-5g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 5g |
$2215 | 2025-02-25 | |
| eNovation Chemicals LLC | D557318-2g |
Benzenemethanol, 4-cyclohexyl-a-(trifluoromethyl)- |
1283851-78-4 | 96% | 2g |
$1095 | 2025-02-25 |
1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol
Research Brief on 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol (CAS: 1283851-78-4): Recent Advances and Applications
The compound 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol (CAS: 1283851-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.
Recent studies highlight the compound's utility as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. Researchers have optimized synthetic routes for 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol, achieving higher yields and purity through novel catalytic methods, as reported in the Journal of Medicinal Chemistry (2023).
In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, which could have implications for drug-drug interaction studies. A 2024 publication in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a scaffold for developing selective enzyme inhibitors, though further in vivo validation is required.
Notably, the compound's structural features - particularly the cyclohexylphenyl moiety combined with the trifluoroethanol group - make it a promising candidate for CNS-targeted drug development. Computational modeling studies (Journal of Chemical Information and Modeling, 2024) indicate favorable blood-brain barrier penetration properties, suggesting potential applications in neurological disorders.
Several pharmaceutical companies have included derivatives of 1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol in their preclinical pipelines, primarily as building blocks for more complex therapeutic agents. Patent filings in 2023-2024 reveal its incorporation into novel antiviral and anti-inflammatory compounds, though specific mechanisms remain proprietary.
Challenges in working with this compound include its relatively low solubility in aqueous solutions and the need for specialized handling due to the trifluoroethanol group. Recent advances in formulation technology, particularly the use of cyclodextrin-based delivery systems, show promise in overcoming these limitations (International Journal of Pharmaceutics, 2024).
Future research directions likely include: 1) exploration of its metabolites and their biological activities, 2) development of more efficient asymmetric synthesis methods, and 3) investigation of its potential as a chiral auxiliary in pharmaceutical synthesis. The compound's versatility ensures it will remain an important focus of medicinal chemistry research in coming years.
1283851-78-4 (1-(4-Cyclohexylphenyl)-2,2,2-trifluoroethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)